Cas no 7700-27-8 (4-Benzyloxychlorobenzene)

• Product Name: 4-Benzyloxychlorobenzene
• CAS No: 7700-27-8
• MF: C₁₃H₁₁ClO
• MW: 218.678842782974
• MDL: MFCD00079702
• CID: 566845
• PubChem ID: 139062
• Update Time: 2025-11-06

4-Benzyloxychlorobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-chloro-4-(phenylmethoxy)-
• 1-chloro-4-phenylmethoxybenzene
• 4-Benzyloxychlorobenzene
• 1-benzyloxy-4-chlorobenzene
• 4-chlorophenyl benzyl ether
• benzyl 4-chlorophenyl ether
• p-chlorophenyl benzyl ether
• FS-3914
• Benzene, 1-chloro-4-(phenylmethoxy)-
• Q-200403
• FT-0636572
• SR-01000395916
• CCG-103689
• SR-01000395916-1
• 1-chloranyl-4-phenylmethoxy-benzene
• 1-Chloro-4-[(phenylmethyl)oxy]benzene
• DTXSID80227819
• CS-0363681
• 1-(Benzyloxy)-4-chlorobenzene
• A838940
• 7700-27-8
• Chloro-4-(phenylmethoxy)benzene
• AKOS001582042
• SCHEMBL197223
• MFCD00079702
• OBCBJNFGAMHBTC-UHFFFAOYSA-N
• 1-benzyloxy-4-chloro-benzene
• EU-0034247
• DB-056169

• MDL： MFCD00079702
• Inchi： 1S/C13H11ClO/c14-12-6-8-13(9-7-12)15-10-11-4-2-1-3-5-11/h1-9H,10H2
• InChI Key： OBCBJNFGAMHBTC-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 218.05000
• Monoisotopic Mass: 218.05
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 70 °C
• Boiling Point: 321.0±17.0 °C at 760 mmHg
• Flash Point: 149.0±15.0 °C
• Refractive Index: 1.584
• PSA: 9.23000
• LogP: 3.91900
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-Benzyloxychlorobenzene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Benzyloxychlorobenzene

Chemical Profile of 4-Benzyloxychlorobenzene (CAS No. 7700-27-8)

4-Benzyloxychlorobenzene, identified by the Chemical Abstracts Service Number (CAS No.) 7700-27-8, is a significant intermediate in the realm of organic synthesis and pharmaceutical chemistry. This compound, featuring a benzyloxy group attached to a chlorobenzene core, has garnered attention due to its versatile reactivity and potential applications in the development of novel therapeutic agents. The structural motif of 4-benzyloxychlorobenzene makes it a valuable precursor for further functionalization, enabling the synthesis of complex molecules that may exhibit desirable biological activities.

The chemical structure of 4-benzyloxychlorobenzene consists of a benzene ring substituted with a chlorine atom at the fourth position and an oxygenated benzylic group at the para position relative to the chlorine. This arrangement imparts unique electronic and steric properties, making it a suitable candidate for various synthetic transformations. The presence of both electron-withdrawing (chloro) and electron-donating (benzyloxy) groups allows for selective modifications, which are pivotal in medicinal chemistry.

In recent years, 4-benzyloxychlorobenzene has been explored as a building block in the synthesis of biologically active compounds. Its utility extends to the preparation of heterocyclic derivatives, which are known for their broad spectrum of pharmacological effects. For instance, researchers have leveraged this intermediate to develop novel inhibitors targeting enzyme-catalyzed reactions relevant to inflammatory pathways. The benzyloxy group, in particular, serves as a handle for further derivatization, enabling the introduction of additional functional moieties that can modulate binding affinity and selectivity.

One notable application of 4-benzyloxychlorobenzene is in the synthesis of small-molecule probes used in biochemical research. These probes are designed to interact with specific biological targets, providing insights into cellular mechanisms and disease pathways. The chlorobenzene moiety facilitates cross-coupling reactions, such as Suzuki-Miyaura coupling, which are widely employed in constructing biaryl frameworks prevalent in many drugs. Additionally, the benzyloxy group can be oxidized or reduced to introduce additional functionality, expanding the synthetic toolbox for medicinal chemists.

The pharmaceutical industry has also shown interest in 4-benzyloxychlorobenzene due to its potential as a scaffold for drug discovery programs. By modifying its structure through strategic functionalization, researchers aim to identify compounds with improved pharmacokinetic properties and reduced toxicity. For example, derivatives of 4-benzyloxychlorobenzene have been investigated for their antimicrobial and antiviral activities. The ability to fine-tune the electronic properties of this molecule allows for the optimization of drug-like characteristics such as solubility, bioavailability, and metabolic stability.

From an academic perspective, 4-benzyloxychlorobenzene serves as an excellent model compound for teaching advanced organic synthesis techniques. Its reactivity patterns are well-documented, making it a cornerstone in undergraduate and graduate-level laboratories. Students learning about palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitutions often utilize this compound as a starting material due to its accessibility and versatility.

The industrial production of 4-benzyloxychlorobenzene typically involves multi-step synthetic routes that highlight modern catalytic methods. Advances in green chemistry have prompted researchers to develop more sustainable processes for its synthesis. For instance, solvent-free reactions or those employing recyclable catalysts have been explored to minimize environmental impact while maintaining high yields. These innovations align with global efforts to promote sustainable chemical manufacturing practices.

Recent studies have also demonstrated the utility of 4-benzyloxychlorobenzene in materials science applications beyond pharmaceuticals. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry. Such complexes exhibit interesting photophysical properties, making them potential candidates for applications in optoelectronics and catalysis.

In conclusion,4-Benzyloxychlorobenzene (CAS No. 7700-27-8) is a multifaceted compound with significant implications across organic synthesis and pharmaceutical research. Its unique structural features enable diverse synthetic pathways, making it indispensable in drug discovery efforts aimed at addressing unmet medical needs. As research continues to uncover new applications for this intermediate,4-benzyloxychlorobenzene is poised to remain at the forefront of innovation in chemical biology and medicinal chemistry.